Cas no 1693586-74-1 (1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione)

• Product Name: 1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione
• CAS No: 1693586-74-1
• MF: C₈H₅ClF₂O₂S
• MW: 238.638907194138
• CID: 6006015
• PubChem ID: 105557406
• Update Time: 2025-06-15

1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione
• EN300-1125710
• 1693586-74-1

• Inchi： 1S/C8H5ClF2O2S/c9-7-1-4(3-14-7)5(12)2-6(13)8(10)11/h1,3,8H,2H2
• InChI Key： FHVYUELTPJXHPV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C(CC(C(F)F)=O)=O

Computed Properties

• Exact Mass: 237.9666846g/mol
• Monoisotopic Mass: 237.9666846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione

Professional Introduction to Compound with CAS No. 1693586-74-1 and Product Name: 1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione

The compound with the CAS number 1693586-74-1 and the product name 1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a 5-chlorothiophen-3-yl moiety and a 4,4-difluorobutane-1,3-dione backbone imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds due to their diverse biological activities. The thiophene scaffold, in particular, has been extensively studied for its role in designing bioactive molecules. The incorporation of a chloro substituent on the thiophene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attacks. This feature is particularly useful in constructing complex molecular architectures during drug synthesis.

The 4,4-difluorobutane-1,3-dione component of this compound introduces fluorine atoms into the molecular framework. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. In the context of this compound, the fluorine atoms are strategically positioned to influence both electronic and steric properties, potentially enhancing its interaction with biological targets. Such structural modifications are often employed to improve pharmacokinetic profiles and therapeutic efficacy.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural features are meticulously tailored to achieve desired biological outcomes. The compound 1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione aligns with this trend by combining a thiophene core with functional groups that can be further modified to explore new pharmacological pathways. For instance, the chloro group can be readily replaced by other nucleophiles to introduce additional diversity into the molecular structure.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery pipelines, such intermediates are often used to synthesize libraries of compounds that can be screened for biological activity. The versatility of the 5-chlorothiophen-3-yl moiety allows for easy derivatization, enabling chemists to explore a wide range of chemical transformations. This flexibility is crucial for identifying lead compounds that exhibit promising therapeutic effects.

Recent studies have highlighted the role of difluorinated compounds in medicinal chemistry due to their unique electronic properties. The presence of two fluorine atoms in the 4,4-difluorobutane-1,3-dione unit can significantly alter the electron density distribution within the molecule. This modification can enhance binding interactions with biological targets by improving both hydrophobicity and charge distribution. Such features are particularly relevant in designing small-molecule inhibitors that target enzymes or receptors involved in disease pathways.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where thiophene derivatives are used to develop organic semiconductors and conductive polymers. The combination of electron-withdrawing groups like fluorine and electron-donating groups like chlorine can fine-tune electronic properties for optoelectronic applications. This interdisciplinary relevance underscores the versatility of compounds like 1-(5-chlorothiophen-3-yl)-4,4-difluorobutane-1,3-dione.

In conclusion, the compound with CAS number 1693586-74-1 represents a promising candidate for further exploration in both pharmaceutical and materials science domains. Its unique structural features—comprising a 5-chlorothiophen-3-yl group and a 4,4-difluorobutane-1,3-dione backbone—offer numerous opportunities for chemical modification and functionalization. As research continues to advance our understanding of molecular interactions at a quantum level, compounds like this one will play an increasingly important role in developing next-generation therapeutics and functional materials.